Cas no 22920-53-2 (2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)-)

2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)-, is a substituted propenone derivative characterized by its distinct aromatic methoxy and methylphenyl functional groups. This compound is of interest in organic synthesis due to its conjugated double-bond system, which enhances reactivity in Michael additions and other nucleophilic processes. The presence of electron-donating methoxy groups at the 2- and 4-positions of the phenyl ring influences its electronic properties, making it a potential intermediate for pharmaceuticals or advanced materials. Its structural features also suggest utility in photochemical applications. The compound's purity and stability under standard conditions facilitate its handling in research and industrial settings.

2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)- structure

22920-53-2 structure

Product Name:2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)-

CAS No:22920-53-2

MF:C₁₈H₁₈O₃

MW:282.333725452423

CID:3268850

PubChem ID:5346315

Update Time:2025-10-23

2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

- 2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)-
- 2,4-DIMETHOXY-4'-METHYLCHALCONE
- 30929-43-2
- AKOS000956268
- 3-(2,4-Dimethoxyphenyl)-1-(p-tolyl)prop-2-en-1-one
- STL025589
- Z46029317
- 22920-53-2
- CHEMBL601411
- HS-4017
- MFCD00025770
- 651-956-6
- (2E)-3-(2,4-dimethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
- Inchi： 1S/C18H18O3/c1-13-4-6-14(7-5-13)17(19)11-9-15-8-10-16(20-2)12-18(15)21-3/h4-12H,1-3H3/b11-9+
- InChI Key： YRNWOYJYVPHYFY-PKNBQFBNSA-N
- SMILES： O(C)C1C=C(C=CC=1/C=C/C(C1C=CC(C)=CC=1)=O)OC

Computed Properties

Exact Mass: 282.126
Monoisotopic Mass: 282.126
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 4
Topological Polar Surface Area: 35.5Å²

2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB421826-1g	(2E)-3-(2,4-Dimethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one; .	22920-53-2	1g	€339.20	2025-04-19
abcr	AB421826-5g	(2E)-3-(2,4-Dimethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one; .	22920-53-2	5g	€658.70	2025-04-19
abcr	AB421826-10g	(2E)-3-(2,4-Dimethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one; .	22920-53-2	10g	€786.50	2025-04-19
abcr	AB421826-25g	(2E)-3-(2,4-Dimethoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one; .	22920-53-2	25g	€1169.90	2025-04-19

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Additional information on 2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)-

Comprehensive Overview of 2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)- (CAS No. 22920-53-2)

2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)-, with the CAS number 22920-53-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and organic synthesis. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and functional materials. Its 2,4-dimethoxyphenyl and 4-methylphenyl substituents contribute to its distinct chemical properties, making it a subject of interest for researchers worldwide.

In recent years, the demand for high-performance organic compounds like 2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)- has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are particularly interested in its potential role as a building block for bioactive molecules, given its ability to interact with various biological targets. The compound's electron-rich aromatic system and conjugated double bonds make it a versatile intermediate in the synthesis of complex organic frameworks.

One of the most frequently searched questions about CAS No. 22920-53-2 relates to its synthetic routes and optimization strategies. Modern computational chemistry tools, such as density functional theory (DFT), have been employed to predict its reactivity and stability, providing valuable insights for laboratory synthesis. Additionally, its potential applications in photovoltaic materials and organic electronics have sparked discussions in academic and industrial circles, aligning with the growing trend toward renewable energy solutions.

The 2-PROPEN-1-ONE core structure is a key feature of this compound, enabling it to participate in various cross-coupling reactions and cycloadditions. This reactivity profile makes it a valuable tool for medicinal chemists seeking to develop new therapeutic agents. For instance, its derivatives have been investigated for their potential anti-inflammatory and antioxidant properties, addressing current health trends focused on chronic disease management and aging-related conditions.

From an industrial perspective, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)-2-PROPEN-1-ONE is often discussed in the context of scalable synthesis and process optimization. Companies specializing in fine chemicals are exploring cost-effective methods to produce this compound at scale, ensuring its availability for research and development purposes. Its compatibility with catalytic systems and microwave-assisted reactions further enhances its appeal in modern synthetic chemistry.

Environmental considerations are also a hot topic surrounding CAS 22920-53-2. Researchers are investigating eco-friendly solvents and renewable feedstocks for its synthesis, aligning with global initiatives to reduce the environmental impact of chemical manufacturing. This focus on sustainability resonates with the broader scientific community's commitment to green innovation.

In summary, 2-PROPEN-1-ONE, 3-(2,4-DIMETHOXYPHENYL)-1-(4-METHYLPHENYL)- (CAS No. 22920-53-2) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features, combined with its reactivity and applicability in cutting-edge research, make it a valuable asset in the pursuit of scientific advancement and technological innovation.